Cas no 2138172-30-0 (4-(4-iodo-2-nitrophenyl)morpholin-3-one)

• Product Name: 4-(4-iodo-2-nitrophenyl)morpholin-3-one
• CAS No: 2138172-30-0
• MF: C₁₀H₉IN₂O₄
• MW: 348.093934774399
• CID: 6484270
• PubChem ID: 165751044
• Update Time: 2025-10-28

4-(4-iodo-2-nitrophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-iodo-2-nitrophenyl)morpholin-3-one
• 2138172-30-0
• EN300-1086270

• Inchi： 1S/C10H9IN2O4/c11-7-1-2-8(9(5-7)13(15)16)12-3-4-17-6-10(12)14/h1-2,5H,3-4,6H2
• InChI Key： DZLWSBDJDYKASS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)[N+](=O)[O-])N1C(COCC1)=O

Computed Properties

• Exact Mass: 347.96070g/mol
• Monoisotopic Mass: 347.96070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(4-iodo-2-nitrophenyl)morpholin-3-one

4-(4-Iodo-2-nitrophenyl)morpholin-3-one: A Comprehensive Overview

4-(4-Iodo-2-nitrophenyl)morpholin-3-one, identified by the CAS registry number 2138172-30-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring system with a substituted phenyl group. The presence of both an iodo and a nitro substituent on the aromatic ring introduces interesting electronic properties, making it a valuable compound for research and development in drug design, material science, and analytical chemistry.

The morpholine ring, a six-membered heterocyclic structure containing one oxygen and one nitrogen atom, is known for its versatility in chemical reactions. In 4-(4-Iodo-2-nitrophenyl)morpholin-3-one, the morpholine moiety is further functionalized with a ketone group at the 3-position. This ketone group can participate in various condensation reactions, such as the formation of imines or enol ethers, which are crucial in organic synthesis. The phenyl group attached to the morpholine ring is substituted with an iodo atom at the para position and a nitro group at the ortho position. These substituents not only influence the electronic properties of the aromatic ring but also provide opportunities for further functionalization through nucleophilic aromatic substitution or coupling reactions.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(4-Iodo-2-nitrophenyl)morpholin-3-one in drug discovery. Morpholine derivatives have been shown to exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of electron-withdrawing groups such as nitro and iodo substituents can enhance the bioavailability and pharmacokinetic properties of these compounds. For instance, the nitro group can act as a bioisostere for other functional groups, potentially improving drug efficacy while reducing toxicity.

The synthesis of 4-(4-Iodo-2-nitrophenyl)morpholin-3-one involves multiple steps, including nucleophilic aromatic substitution and cyclization reactions. Researchers have explored various strategies to optimize the synthesis process, focusing on improving yield and purity. Recent advancements in catalytic methods and green chemistry have also been applied to this synthesis pathway, reducing environmental impact while maintaining high-quality standards.

In terms of applications, 4-(4-Iodo-2-nitrophenyl)morpholin-3-one has shown promise in several areas. In pharmacology, it serves as a valuable intermediate in the synthesis of bioactive molecules. Its ability to undergo multiple types of chemical transformations makes it an ideal building block for constructing complex molecular architectures. Additionally, this compound has been utilized in material science for developing advanced materials with tailored electronic properties.

Recent research has also focused on understanding the toxicological profile of 4-(4-Iodo-2-nitrophenyl)morpholin-3-one. Studies indicate that while it exhibits potent biological activity, careful consideration must be given to its potential toxicity. Efforts are underway to modify its structure to enhance its therapeutic index while maintaining its desired pharmacological effects.

In conclusion, 4-(4-Iodo-2-nitrophenyl)morpholin-3-one (CAS No. 2138172-30-0) is a versatile compound with significant potential in various scientific domains. Its unique structure allows for diverse chemical transformations and applications across drug discovery, material science, and beyond. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.